Cas no 2228083-73-4 (2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid
• CAS No: 2228083-73-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 6092453
• PubChem ID: 165620995
• Update Time: 2025-10-29

2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid
• EN300-1874519
• 2-amino-3-(2-{[(tert-butoxy)carbonyl]amino}phenyl)-3-methylbutanoic acid
• 2228083-73-4

• Inchi： 1S/C16H24N2O4/c1-15(2,3)22-14(21)18-11-9-7-6-8-10(11)16(4,5)12(17)13(19)20/h6-9,12H,17H2,1-5H3,(H,18,21)(H,19,20)
• InChI Key： BLSYSUFKWNGWFG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(C)(C)C(C(=O)O)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 308.17360725g/mol
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid

Introduction to 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid (CAS No. 2228083-73-4)

2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228083-73-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications. The unique structural features of this molecule, particularly its amino and carbonyl functionalities, contribute to its versatility in chemical modifications and biological interactions.

The molecular structure of 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid consists of a branched chain with an amino group at the second carbon position and a phenyl ring substituted with a tert-butoxy carbamoyl group at the second position. This configuration imparts specific steric and electronic properties that are critical for its role in biochemical pathways and drug design. The presence of multiple reactive sites, such as the amino and carbonyl groups, allows for diverse chemical derivatization, enabling researchers to tailor its properties for targeted biological effects.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological processes with high specificity and efficacy. 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid has emerged as a compound of interest due to its potential in serving as a precursor or intermediate in the synthesis of bioactive molecules. Its structural motifs are reminiscent of known pharmacophores found in various therapeutic agents, suggesting that it may have applications in drug discovery and development.

One of the most compelling aspects of this compound is its ability to engage with biological targets through multiple interaction mechanisms. The amino group can participate in hydrogen bonding, while the carbamoyl moiety can interact with hydrophobic pockets or engage in ionic interactions. Additionally, the phenyl ring provides a platform for further functionalization, allowing for the introduction of additional substituents that can enhance binding affinity or selectivity. These features make 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid a valuable scaffold for designing molecules with tailored biological activities.

Recent studies have highlighted the importance of understanding the structural-activity relationships (SAR) of compounds like 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid to optimize their pharmacological properties. By systematically modifying different parts of the molecule, researchers can gain insights into how specific structural features influence biological outcomes. This approach has been instrumental in developing new drugs that exhibit improved potency, selectivity, and reduced toxicity. The versatility of this compound makes it an attractive candidate for such explorations.

The synthesis of 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid involves multi-step organic transformations that require precise control over reaction conditions. The tert-butoxy carbamoyl group, in particular, necessitates careful handling to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules, facilitating their use in both academic research and industrial applications.

In the realm of drug discovery, 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid has shown promise as a building block for more complex drug candidates. Its ability to undergo further chemical modifications allows researchers to explore diverse chemical space without having to start from scratch. This flexibility is particularly valuable when designing molecules targeting complex diseases that require multifaceted approaches.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in materials science and biotechnology, where it could serve as a precursor for novel polymers or functional materials. The ability to fine-tune its properties through chemical modification opens up possibilities for innovative applications in various industries.

As research continues to uncover new biological targets and therapeutic strategies, compounds like 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid are likely to play an increasingly important role in addressing unmet medical needs. The combination of its structural complexity and synthetic accessibility makes it a compelling tool for both academic investigators and industrial chemists working at the forefront of drug discovery.

In conclusion, 2-amino-3-(2-{(tert-butoxy)carbonylamino}phenyl)-3-methylbutanoic acid (CAS No. 2228083-73-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, synthetic accessibility, and potential biological applications position it as a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will undoubtedly contribute to the development of next-generation medicines that improve human health.